2-(2-Tert-butoxycarbonyl-hydrazinyl)-propionic acid methyl ester

• IUPAC Name: methyl 2-[2-[(2-methylpropan-2-yl)oxycarbonyl]hydrazinyl]propanoate
• InChI: InChI=1S/C9H18N2O4/c1-6(7(12)14-5)10-11-8(13)15-9(2,3)4/h6,10H,1-5H3,(H,11,13)
• InChI Key: NRZCDZXAVTXLQE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)NNC(=O)OC(C)(C)C
• Molecular Formula: C9H18N2O4
• Molecular Weight: 218.25 g/mol

Description

2-(2-Tert-butoxycarbonyl-hydrazinyl)-propionic acid methyl ester, also known as Boc-hydrazone, is an organic compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the class of hydrazones and is widely used as a building block in organic synthesis.

Mechanism of Action

2-(2-Tert-butoxycarbonyl-hydrazinyl)-propionic acid methyl estere acts as a nucleophile and reacts with various electrophiles such as aldehydes, ketones, and imines. The reaction takes place through the formation of a Schiff base intermediate, which is then reduced to the corresponding hydrazone. The reaction is reversible and can be used to control the stereochemistry of the product.
Biochemical and Physiological Effects
2-(2-Tert-butoxycarbonyl-hydrazinyl)-propionic acid methyl estere has no known biochemical or physiological effects. It is used solely for scientific research purposes and has no approved medical use.

Advantages and Limitations for Lab Experiments

2-(2-Tert-butoxycarbonyl-hydrazinyl)-propionic acid methyl estere is a versatile building block in organic synthesis and has several advantages. It is easy to synthesize and purify, and its reaction with electrophiles is highly selective. However, 2-(2-Tert-butoxycarbonyl-hydrazinyl)-propionic acid methyl estere has some limitations as well. It is sensitive to acidic conditions and can decompose under such conditions. It is also not stable in the presence of strong reducing agents.

Future Directions

2-(2-Tert-butoxycarbonyl-hydrazinyl)-propionic acid methyl estere has several potential future directions in scientific research. It can be used as a starting material for the synthesis of various organic compounds, including pharmaceuticals. It can also be used as a building block for the synthesis of novel materials with unique properties. Additionally, 2-(2-Tert-butoxycarbonyl-hydrazinyl)-propionic acid methyl estere can be used in the development of new chemical reactions and methodologies in organic synthesis.
Conclusion
In conclusion, 2-(2-Tert-butoxycarbonyl-hydrazinyl)-propionic acid methyl estere is a versatile building block in organic synthesis that has found extensive use in scientific research. Its unique properties make it a valuable tool for the synthesis of various organic compounds. However, it has no approved medical use and is used solely for scientific research purposes. Its potential future directions in scientific research are vast, and it is an exciting area for further exploration.

Scientific Research Applications

2-(2-Tert-butoxycarbonyl-hydrazinyl)-propionic acid methyl estere has found extensive use in scientific research due to its versatile nature. It is widely used as a building block in the synthesis of various organic compounds such as hydrazones, hydrazides, and oximes. It is also used as a protecting group for aldehydes and ketones in organic synthesis.